2-bromo-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)benzenesulfonamide

• IUPAC Name: 2-bromo-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C16H13BrN2O2S2/c17-13-4-1-2-6-16(13)23(20,21)19-11-12-7-8-18-14(10-12)15-5-3-9-22-15/h1-10,19H,11H2
• InChI Key: JLTLEDAYRFYSEY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)S(=O)(=O)NCC2=CC(=NC=C2)C3=CC=CS3)Br
• Molecular Formula: C16H13BrN2O2S2
• Molecular Weight: 409.3 g/mol

Description

The compound “2-bromo-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)benzenesulfonamide” is a complex organic molecule that contains several functional groups, including a bromine atom, a thiophene ring, a pyridine ring, and a benzenesulfonamide group. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the bromine atom, the thiophene ring, the pyridine ring, and the benzenesulfonamide group would all contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the bromine atom could potentially be replaced by other groups in a substitution reaction. The thiophene and pyridine rings could also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromine atom could increase its density and boiling point compared to similar compounds without a bromine atom.

Scientific Research Applications

Biologically Active Compounds

Thiophene-based analogs, such as the compound , have been of interest to a growing number of scientists as a potential class of biologically active compounds. .

Corrosion Inhibitors

. This suggests that the compound could potentially be used in this application.

Organic Semiconductors

. This could be another potential application of the compound.

Organic Field-Effect Transistors (OFETs)

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Organic Light-Emitting Diodes (OLEDs)

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Pharmacological Properties

. This suggests that the compound could potentially be used in these applications.

Electronic and Optoelectronic Applications

. This suggests that the compound could potentially be used in electronic and optoelectronic applications.

Fungicidal Activities

. This suggests that the compound could potentially be used in this application.

Mechanism of Action

Mode of Action

It’s known that many similar compounds interact with their targets by binding to active sites, leading to changes in the target’s function .

Biochemical Pathways

It’s common for such compounds to affect multiple pathways, leading to a variety of downstream effects .

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound .

Result of Action

Similar compounds often have a range of effects at the molecular and cellular level, depending on their specific targets and mode of action .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect how a compound interacts with its targets and its overall effectiveness .

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity and toxicity. For example, if the compound is highly reactive or toxic, it could pose a risk to health and safety.

Future Directions

The future directions for research on this compound could include exploring its potential uses, such as in the development of new drugs or materials. Further studies could also investigate its physical and chemical properties in more detail.